Cas no 1240565-04-1 (4-(3-Amino-5-methyl-1h-pyrazol-1-yl)butanenitrile)

• Product Name: 4-(3-Amino-5-methyl-1h-pyrazol-1-yl)butanenitrile
• CAS No: 1240565-04-1
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 5694665
• PubChem ID: 50999859
• Update Time: 2025-06-10

4-(3-Amino-5-methyl-1h-pyrazol-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 1240565-04-1
• EN300-1106465
• 4-(3-Amino-5-methyl-1H-pyrazol-1-yl)butanenitrile
• 1H-Pyrazole-1-butanenitrile, 3-amino-5-methyl-
• 4-(3-Amino-5-methyl-1h-pyrazol-1-yl)butanenitrile

• Inchi： 1S/C8H12N4/c1-7-6-8(10)11-12(7)5-3-2-4-9/h6H,2-3,5H2,1H3,(H2,10,11)
• InChI Key： JKDRDRZQBOUDJD-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(N)=N1)CCCC#N

Computed Properties

• Exact Mass: 164.106196400g/mol
• Monoisotopic Mass: 164.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 380.1±32.0 °C(Predicted)
• pka: 4.04±0.11(Predicted)

Additional information on 4-(3-Amino-5-methyl-1h-pyrazol-1-yl)butanenitrile

Research Brief on 4-(3-Amino-5-methyl-1h-pyrazol-1-yl)butanenitrile (CAS: 1240565-04-1) in Chemical Biology and Pharmaceutical Applications

The compound 4-(3-Amino-5-methyl-1h-pyrazol-1-yl)butanenitrile (CAS: 1240565-04-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 4-(3-Amino-5-methyl-1h-pyrazol-1-yl)butanenitrile as a key building block in the synthesis of heterocyclic compounds, particularly those with pyrazole scaffolds. Pyrazole derivatives are known for their broad pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The compound's unique structure, featuring an amino group and a nitrile functionality, makes it a valuable precursor for further chemical modifications aimed at enhancing bioactivity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 4-(3-Amino-5-methyl-1h-pyrazol-1-yl)butanenitrile via a multi-step reaction sequence, achieving high yields and purity. The study also explored its reactivity in coupling reactions with various electrophiles, underscoring its utility in constructing complex molecular architectures. These findings are particularly relevant for the development of novel kinase inhibitors, where pyrazole-based compounds have shown promise.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 4-(3-Amino-5-methyl-1h-pyrazol-1-yl)butanenitrile was utilized as a precursor for the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The study revealed that derivatives of this compound exhibited nanomolar inhibitory activity against mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). This highlights its potential in targeted cancer therapies.

Beyond oncology, recent research has explored the compound's applications in central nervous system (CNS) drug development. A 2024 preprint on ChemRxiv detailed its use in the synthesis of GABA_A receptor modulators, which could lead to new treatments for anxiety and epilepsy. The nitrile group in the molecule was found to be crucial for binding affinity, suggesting avenues for further structural optimization.

Despite these promising developments, challenges remain in scaling up the synthesis of 4-(3-Amino-5-methyl-1h-pyrazol-1-yl)butanenitrile and its derivatives. Current methods often require stringent conditions and expensive catalysts, as noted in a recent review in Organic Process Research & Development. However, emerging green chemistry approaches, such as flow chemistry and biocatalysis, may offer solutions to these limitations.

In conclusion, 4-(3-Amino-5-methyl-1h-pyrazol-1-yl)butanenitrile (CAS: 1240565-04-1) represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its versatility as a building block, combined with its demonstrated biological activities, positions it as a valuable tool for medicinal chemists. Future research should focus on optimizing synthetic routes, expanding its applications to other therapeutic areas, and elucidating its mechanism of action in greater detail.